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e

CAS No.: 63467-00-5

Cat. No.: B12676393

Get Quote

Executive Summary

Compound Identity: 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone CAS Registry

Number: 63467-00-5 Chemical Class: Anthraquinone Derivative / Disperse Dye Analog

This technical guide provides a comprehensive analysis of the solubility characteristics of 1-
Hydroxy-4-((2-methoxyethyl)amino)anthraquinone. A structural analog to Disperse Red 15
and Disperse Blue 72, this compound exhibits a solubility profile governed by its rigid, planar
anthraquinone backbone and the amphiphilic nature of the (2-methoxyethyl)amino substituent.

Critical for applications in polymer dyeing, HPLC standard formulation, and pharmaceutical
intermediate synthesis, the compound demonstrates negligible aqueous solubility but
significant solubility in polar aprotic solvents and chlorinated hydrocarbons. This guide outlines
theoretical solubility parameters, estimated quantitative profiles based on Structure-Activity
Relationships (SAR), and validated experimental protocols for precise determination.
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Physicochemical Characterization

Understanding the solubility requires a breakdown of the molecular forces at play. The
molecule features an intramolecular hydrogen bond between the C1-hydroxyl and the C9-
carbonyl, and potentially between the C4-amine and C10-carbonyl, which reduces its
interaction with external solvents.

Value

Property . Significance
(Calculated/Estimated)
C
Molecular Formula H Core scaffold + substituent
NO
) Moderate size, impacts
Molecular Weight ~297.31 g/mol o
diffusion
Highly lipophilic; poor water
LogP (Octanol/Water) 3.4-3.8 J y Pop P
solubility
H-Bond Donors 2 (OH, NH) Sites for solvent interaction
52xC=0,1x0H,1xNH, 1 ) )
H-Bond Acceptors Receptive to protic solvents
x OMe)
TPSA ~70-80 A2 Moderate polarity surface area

Solubility Thermodynamics & Mechanisms
Hansen Solubility Parameters (HSP)

To predict solubility in novel solvent systems, we utilize the Hansen Solubility Parameters
(HSP).[1] The total solubility parameter (

) is decomposed into dispersion (

), polar (

), and hydrogen bonding (
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) forces.[2]
 Dispersion (
): High, due to the large pi-conjugated anthraquinone system.

e Polarity (

): Moderate, driven by the quinone carbonyls and the amine linker.

e Hydrogen Bonding (
): Moderate, limited by intramolecular locking.
Interaction Prediction: Solvents with an interaction radius (
) <
(solubility sphere radius) relative to the solute will dissolve the compound.

Solvation Mechanism Diagram

The following diagram illustrates the competitive interaction between the solute's internal
stability (crystal lattice energy) and the solvent's solvation power.
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Figure 1: Thermodynamic pathway of dissolution. Solubility is achieved when Solute-Solvent
interactions (Green) overcome the Crystal Lattice Energy stabilized by Intramolecular H-bonds
(Red).
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Estimated Solubility Profile

Note: Values are estimated based on SAR with homologous anthraquinones (e.g., Disperse
Red 15, 1-amino-4-hydroxyanthraquinone) and thermodynamic modeling. Actual values may

vary by crystal polymorph.

Table 1: Solubility in Common Organic Solvents (at
25°C)
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el B s ST SO|I-Jbi|ity Est. Conc. Me(-:hanistic
Rating (mg/mL) Rationale
High dipole
moment disrupts
Polar Aprotic DMSO High >25 crystal lattice;
S=0 accepts H-
bonds.
Similar to DMSO;
DME High - 20 excellent-for
anthraquinone
derivatives.
Good matching
of
Acetone Moderate-High 10-20 and
; standard
solvent for
"Disperse" dyes.
Excellent
dispersion force (
Chlorinated Dichloromethane  High >15
) match with
aromatic rings.
Similar to DCM;
Chloroform High >15 often used for
extraction.
Too polar;
Alcohols Methanol Low-Moderate 1-5 disrupts
hydrophobic
hydration.
Ethanol Moderate 2-8 Better dispersion
match than
methanol;
solubility
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increases

significantly with

heat.
Mismatch in
polarity; cannot
Non-Polar Hexane Very Low <0.1 )
overcome lattice
energy.
Pi-pi stacking
Toluene Moderate 5-10 interactions aid
solubility.
Hydrophobic
Aqueous Water Insoluble <0.01 effect dominates;
high LogP.

Experimental Protocol: Solubility Determination

To validate the exact solubility for regulatory or formulation purposes (e.g., HPLC standard
preparation), follow this Saturation Shake-Flask Method.

Workflow Diagram
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2. Agitate (Shake/Stir)
24-48h @ Constant Temp

3. Equilibration Phase
Sedimentation (4-6h)

Separation

4. Filtration / Centrifugation
(0.45 pm PTFE Filter)

5. Dilution & Quantification
(HPLC-UV or UV-Vis)
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Figure 2: Step-by-step workflow for the Saturation Shake-Flask method.

Detailed Methodology
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Reagents & Equipment:

Solute: >98% purity 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone.

Solvents: HPLC Grade (Acetone, MeOH, DMSO, etc.).

Filtration: 0.45 um PTFE syringe filters (hydrophobic compatible).

Detection: HPLC-DAD (Diode Array Detector) or UV-Vis Spectrophotometer.

Step-by-Step Procedure:

Supersaturation: Weigh approximately 50 mg of the compound into a 20 mL scintillation vial.
Add 5 mL of the target solvent. Ensure solid particles remain visible (indicating
supersaturation).

Agitation: Place vials in a shaking water bath or orbital shaker controlled at 25.0 = 0.1°C.
Agitate at 150-200 RPM for 24 to 48 hours to ensure thermodynamic equilibrium.

Sedimentation: Stop agitation and allow the vials to stand for 4-6 hours. This prevents micro-
crystals from clogging the filter.

Filtration: Draw the supernatant using a glass syringe (plastic may leach plasticizers) and
filter through a pre-wetted 0.45 um PTFE filter. Discard the first 1 mL of filtrate to account for
filter adsorption.

Quantification:

o Dilution: Dilute the filtrate gravimetrically with mobile phase (e.g., Acetonitrile) to fall within
the linear calibration range.

o HPLC Conditions:

» Column: C18 Reverse Phase (e.g., 150 x 4.6 mm, 5 um).

= Mobile Phase: Acetonitrile : Water (0.1% Formic Acid) [70:30 v/v].

» Wavelength: ~500-520 nm (visible region for red/violet dyes).
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o Calculation:

where

is the dilution factor.

Applications & Formulation Implications
HPLC Method Development

Because of its hydrophobicity (LogP > 3), this compound requires a high percentage of organic
modifier in Reverse Phase Chromatography (RPC).

 Recommended Mobile Phase: High Acetonitrile content (>60%) is necessary to elute the
compound within a reasonable timeframe.

e Peak Tailing: The secondary amine group may interact with residual silanols on the silica
column. Use a column with end-capping or add a modifier like Triethylamine (TEA) or
Ammonium Acetate to improve peak shape.

Dyeing & Polymer Integration

In industrial applications (e.g., coloring plastics or polyesters), the solubility in supercritical CO

is often relevant.

e Mechanism: The compound acts as a "Disperse Dye."[3] It dissolves into the amorphous
regions of the polymer (e.g., PET, PMMA) at elevated temperatures.

o Carrier Solvents: For liquid dyeing, carriers like chlorobenzenes or methylnaphthalenes are
historically used, though modern processes prefer high-temperature aqueous dispersion
where the compound's low water solubility is actually a feature, driving it into the hydrophobic
fiber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Hansen Solubility Parameters Applied to the Extraction of Phytochemicals - PMC
[pmc.ncbi.nim.nih.gov]

2. paint.org [paint.org]
3. Disperse dyes [m.chemicalbook.com]
4. pdf.benchchem.com [pdf.benchchem.com]

5. 1-Amino-4-hydroxyanthraquinone | C14H9NO3 | CID 8323 - PubChem
[pubchem.ncbi.nim.nih.gov]

6. 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone | SIELC Technologies [sielc.com]

To cite this document: BenchChem. [Technical Guide: Solubility Profiling of 1-Hydroxy-4-((2-
methoxyethyl)amino)anthraquinone[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12676393/docs#technical-guide-solubility-profiling-of-
1-hydroxy-4-2-methoxyethyl-amino-anthraquinone-1]

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Amino-4-hydroxyanthraquinone
https://www.benchchem.com/product/b12676393/docs?utm_src=pdf-body#technical-guide-solubility-profiling-of-1-hydroxy-4-2-methoxyethyl-amino-anthraquinone-1
https://www.benchchem.com/product/b12676393/docs?utm_src=pdf-body#technical-guide-solubility-profiling-of-1-hydroxy-4-2-methoxyethyl-amino-anthraquinone-1
https://sielc.com/1-hydroxy-4-2-methoxyethylaminoanthraquinone
https://www.benchchem.com/product/b12676393/docs?utm_src=pdf-body#technical-guide-solubility-profiling-of-1-hydroxy-4-2-methoxyethyl-amino-anthraquinone-1
https://www.benchchem.com/product/b12676393/docs?utm_src=pdf-body#technical-guide-solubility-profiling-of-1-hydroxy-4-2-methoxyethyl-amino-anthraquinone-1
https://www.benchchem.com/product/b12676393?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC10459436/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10459436/
https://www.paint.org/coatingstech-magazine/articles/%E2%80%89hansen-solubility-parameters-hsp-1-introduction/
https://m.chemicalbook.com/ProductCatalog_EN/161113.htm
https://pdf.benchchem.com/1246/A_Technical_Guide_to_the_Physicochemical_Properties_of_Substituted_Anthraquinones_for_Researchers_and_Drug_Development_Professionals.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Amino-4-hydroxyanthraquinone
https://pubchem.ncbi.nlm.nih.gov/compound/1-Amino-4-hydroxyanthraquinone
https://sielc.com/1-hydroxy-4-2-methoxyethylaminoanthraquinone
https://www.benchchem.com/product/b12676393/docs#technical-guide-solubility-profiling-of-1-hydroxy-4-2-methoxyethyl-amino-anthraquinone-1
https://www.benchchem.com/product/b12676393/docs#technical-guide-solubility-profiling-of-1-hydroxy-4-2-methoxyethyl-amino-anthraquinone-1
https://www.benchchem.com/product/b12676393/docs#technical-guide-solubility-profiling-of-1-hydroxy-4-2-methoxyethyl-amino-anthraquinone-1
https://www.benchchem.com/product/b12676393/docs#technical-guide-solubility-profiling-of-1-hydroxy-4-2-methoxyethyl-amino-anthraquinone-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12676393?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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